Cas no 1214388-32-5 (3-(3-Fluorophenyl)isonicotinaldehyde)

• Product Name: 3-(3-Fluorophenyl)isonicotinaldehyde
• CAS No: 1214388-32-5
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• CID: 4909778
• Update Time: 2025-05-21

3-(3-Fluorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)isonicotinaldehyde
• 3-(3-Fluorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H8FNO/c13-11-3-1-2-9(6-11)12-7-14-5-4-10(12)8-15/h1-8H
• InChI Key： PUZGOUIMNBULLS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=NC=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 2
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-Fluorophenyl)isonicotinaldehyde

Comprehensive Overview of 3-(3-Fluorophenyl)isonicotinaldehyde (CAS No. 1214388-32-5): Properties, Applications, and Research Insights

3-(3-Fluorophenyl)isonicotinaldehyde (CAS No. 1214388-32-5) is a fluorinated aromatic aldehyde with significant relevance in pharmaceutical and material science research. This compound, characterized by its fluorophenyl and isonicotinaldehyde moieties, serves as a versatile intermediate in organic synthesis. Its unique structure combines the electronic effects of fluorine substitution with the reactivity of an aldehyde group, making it valuable for designing novel small-molecule inhibitors, ligands, and functional materials.

The growing interest in fluorinated compounds like 3-(3-Fluorophenyl)isonicotinaldehyde stems from their enhanced metabolic stability and bioavailability, a key focus in drug discovery. Researchers frequently explore its applications in medicinal chemistry, particularly for targeting kinase enzymes and GPCRs (G-protein-coupled receptors). Recent studies highlight its potential in developing anti-inflammatory agents and CNS-targeted therapeutics, aligning with trends in precision medicine.

From a synthetic perspective, the aldehyde functional group in CAS 1214388-32-5 enables diverse transformations, including reductive amination, Wittig reactions, and condensation reactions. These pathways are critical for constructing heterocyclic scaffolds, a hot topic in fragment-based drug design. The compound’s fluorine atom also facilitates hydrogen-bonding interactions and lipophilicity modulation, addressing contemporary challenges in ADME optimization.

In material science, 3-(3-Fluorophenyl)isonicotinaldehyde contributes to the development of organic electronic materials. Its conjugated system and fluorine substitution influence charge transport properties, making it a candidate for OLEDs and photovoltaic devices. This aligns with the surge in demand for sustainable energy solutions and flexible electronics, frequently searched topics in AI-driven material discovery platforms.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. Researchers emphasize its storage stability under inert conditions, a common query in chemical handling forums. While not classified as hazardous, proper laboratory safety protocols are recommended due to its reactive aldehyde group.

The commercial availability of CAS 1214388-32-5 through specialty chemical suppliers has expanded its accessibility for high-throughput screening campaigns. Its structure-activity relationship (SAR) data is increasingly documented in cheminformatics databases, reflecting its rising prominence in hit-to-lead optimization workflows.

Future directions for 3-(3-Fluorophenyl)isonicotinaldehyde include explorations in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), areas gaining traction in cancer research. Its compatibility with click chemistry protocols further enhances its utility in chemical biology studies, addressing frequent search queries about targeted protein degradation strategies.